Cas no 544-13-8 (pentanedinitrile)

pentanedinitrile Properties

Names and Identifiers

• Glutaronitrile
• Pentanedinitrile
• 1,3-Dicyanopropane
• 1,3-Propanedicarbonitrile
• 1,3-Dicyanopopane.
• 3-thiaglutaronitrile
• glutaric acid dinitrile
• Glutaric dinitrile
• Glutarodinitrile
• Glutaronitrle
• Glutarsaeuredinitril
• Pentanedinitrlie
• TRIMETHYLENE CYANIDE
• Trimethylene Dicyanide
• D95363
• AI3-07024
• WLN: NC3CN
• 4-02-00-01941 (Beilstein Handbook Reference)
• FT-0626736
• F0001-1431
• NSC 3807
• 01ZI68F3CQ
• GLUTARONITRILE [MI]
• InChI=1/C5H6N2/c6-4-2-1-3-5-7/h1-3H
• NS00033078
• Pyrotartaric acid nitrile
• G0072
• 1,3-Trimethylenedinitrile
• 544-13-8
• BRN 1738385
• EINECS 208-861-6
• Q3059923
• A830168
• UNII-01ZI68F3CQ
• NSC-3807
• 903903-26-4
• EN300-300474
• MFCD00001970
• AKOS000156040
• FT-0657164
• A843532
• Glutaronitrile, 99%
• DTXSID6060266
• NSC3807
• DTXCID2041705
• 1,3-Dicyanopropane; Pentanedinitrile
• DB-071848
• 1, 3-Dicyanopropane
• 1-(1-Ethylpropyl)-6-ethynyl-1,3-dihydro-2H-imidazo[4,5-b]pyrazin-2-one; CK 2017357
• +Expand

• MDL： MFCD00001970
• InChIKey： ZTOMUSMDRMJOTH-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H6N2/c6-4-2-1-3-5-7/h1-3H2
• SMILES： C(CC#N)CC#N
• BRN： 1738385

Computed Properties

• Exact Mass: 94.05310
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 94.053098
• Heavy Atom Count: 7
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• LogP: 1.20386
• PSA: 47.58000
• Merck: 4474
• Refractive Index: n20/D 1.434(lit.)
• Water Partition Coefficient: dissolution
• Boiling Point: 285-287 °C(lit.)
• Melting Point: −29 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: H2O: soluble
• Color/Form: Colorless or light yellow liquid [1]
• Solubility: Soluble in water \ ethanol \ chloroform \ ethyl acetate, insoluble in ether \ carbon disulfide \ acetone [10]
• Sensitiveness: Hygroscopic
• Density: 0.995 g/mL at 25 °C(lit.)

pentanedinitrile Security Information

• Symbol: GHS06
• RTECS：YI3500000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37-S36/37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Statement： H301-H312 + H332
• Warning Statement： P280-P301 + P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 20/21/22
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：3-10

pentanedinitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Material Chemicals Electrical Materials
• Material Chemicals Electrical Materials Biosensor Materials